6-Hydroxy-2-methyl-1-benzofuran-3(2H)-one

• Molecular Formula: C9H8O3
• Molecular Weight: 164.16 g/mol
• IUPAC Name: 6-hydroxy-2-methyl-1-benzofuran-3-one
• InChI: InChI=1S/C9H8O3/c1-5-9(11)7-3-2-6(10)4-8(7)12-5/h2-5,10H,1H3
• InChI Key: RIWJWSBVBPIHFT-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)C2=C(O1)C=C(C=C2)O

Description

6-Hydroxy-2-methyl-1-benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C9H8O3 and its molecular weight is 164.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of resorcinol (5.5 g, 50 mmol) in methanesulfonic acid (75 mL) was added 2-bromopropionic acid (4.7 mL, 50 mmol) and P2O5 (4.0 g, 28 mmol). The resulting mixture was stirred for 30 min at 80° C. After cooling to room temperature, the reaction mixture was poured onto ice and extracted with chloroform (2×). The combined organic extracts were washed with brine, dried with sodium sulfate, and concentrated. The orange colored crude product (˜12 g) was carefully taken up into aqueous sodium hydroxide (2N, 245 mL) at 0-5° C., and the resulting mixture was stirred at room temperature overnight. The dark brown solution was cooled to 0° C., and carefully acidified to with concentrated HCI to pH ˜3. It was then extracted with ethyl acetate (3×). The combined organic extracts were washed with brine, dried with sodium sulfate, and concentrated. The crude material was purified on a silica gel column, eluting with ethyl acetate (20-75%) in hexanes. The final product was obtained as a crystalline solid upon standing at room temperature. The NMR showed a mixture of tautomers (mostly the enol form).